Cas no 1261969-71-4 (3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid
• CAS No: 1261969-71-4
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD18321238
• CID: 2766694
• PubChem ID: 53227129
• Update Time: 2025-04-21

3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30690716
• 5-Methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-Methoxy-4'-(methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• A1-75492
• 3-(4-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18321238
• 1261969-71-4
• 3-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18321238
• Inchi： 1S/C16H14O5/c1-20-14-8-12(7-13(9-14)15(17)18)10-3-5-11(6-4-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： COZJUBSGNYPUNK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 286.08412354Da
• Monoisotopic Mass: 286.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų